Cas no 8007-93-0 (1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile)

• Product Name: 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• CAS No: 8007-93-0
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 720176
• Update Time: 2023-08-02

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Belladonna, ext.
• BELLADONNA TINCTURE
• BELLADONNA FLUID EXTRACT PHARMACEUTICAL GRADE
• 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
• 1,2-dimethylbenzimidazole-5-carbonitrile
• 1,2-DIMETHYL-1H-BENZIMIDAZOLE-5-CARBONITRILE
• KM2009
• STL570869
• AS07074
• V7817
• Dianqie Ding
• Belladonna Extract

• Inchi： 1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3
• InChI Key： HJYJGQHRYUADIO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III